1-Bromo-3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine dihydrochloride

• IUPAC Name: 1-bromo-3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;dihydrochloride
• InChI: InChI=1S/C7H10BrN3.2ClH/c1-5-10-7(8)6-4-9-2-3-11(5)6;;/h9H,2-4H2,1H3;2*1H
• InChI Key: BCETYCPJOZQIML-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2N1CCNC2)Br.Cl.Cl
• Molecular Formula: C7H12BrCl2N3
• Molecular Weight: 289.00 g/mol

Description

1-Bromo-3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine dihydrochloride is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound that contains a nitrogen atom in its ring structure.

Scientific Research Applications

• Synthesis Techniques : The compound 1-Bromo-3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine dihydrochloride and its related structures have been synthesized through various techniques. For instance, the synthesis of 7-benyzl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine involved a sequence of reductive amination, chlorization, and cyclization, with an overall yield of 53%. The impact of solvent and base on the cyclization reaction was also studied to optimize the reaction conditions (Teng Da-wei, 2012).

• Antimicrobial Properties : Some derivatives based on the structural framework of 1-Bromo-3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine have shown antimicrobial properties. For instance, certain heterocycles synthesized from 3-methyl 1-phenyl-5-amino pyrazole showed promising antimicrobial activity (T. El‐Emary, N. Al-muaikel, & O. S. Moustafa, 2002).

• Crystal Structures : The study of crystal structures of related compounds can provide insights into the potential applications of this compound in material science and pharmaceuticals. For example, the synthesis of previously unattainable 2,5-disubstituted 4,5-dihydroimidazo[1,5-b]pyrazol-6-ones has been developed, and their molecular structures determined by X-ray crystallographic analysis (A. Guirado et al., 2020).

• Utility in Synthesis of Antiproliferative Agents : Coumarin derivatives containing the imidazo[1,5-a]pyrazine structure were synthesized and evaluated for their antitumor activity against liver carcinoma cancer cell lines, showing that certain derivatives have promising antitumor activity (S. M. Gomha, Yasser H. Zaki, & A. Abdelhamid, 2015).

• Antidiabetic Studies : Compounds with a structure incorporating the pyrazoline and benzimidazole systems, including derivatives related to 1-Bromo-3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine, have been studied for their potential antidiabetic applications through α-glucosidase inhibition activity (Farhat Ibraheem et al., 2020).